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Compound of Interest

Compound Name: 5,5-Dimethylnonane

CAS No.: 6414-96-6

Cat. No.: B14734578

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,5-Dimethylnonane is a branched-chain alkane with the chemical formula C₁₁H₂₄. As a

member of the hydrocarbon family, its physicochemical properties are of interest in various

fields, including organic synthesis, fuel technology, and as a nonpolar solvent. This technical

guide provides a comprehensive overview of the known physicochemical properties of 5,5-
Dimethylnonane, detailed experimental methodologies for their determination, and relevant

safety information.

Core Physicochemical Properties
The following tables summarize the key quantitative data for 5,5-Dimethylnonane.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₂₄ [1][2]

Molecular Weight 156.31 g/mol [1]

CAS Number 6414-96-6 [2]

Appearance Colorless liquid (expected) Inferred from similar alkanes

Boiling Point 177 - 181 °C [3]

Melting Point -57.06 °C (estimate) [3]

Density 0.743 - 0.747 g/mL [3]

Refractive Index 1.4172 - 1.420 [3]

Table 2: Solubility Properties

Solvent Solubility Rationale/Source

Water Practically Insoluble

Based on the properties of the

isomeric 2,5-dimethylnonane,

which is hydrophobic.[4]

Nonpolar Organic Solvents

(e.g., Hexane, Toluene,

Benzene)

Soluble

"Like dissolves like" principle;

as a nonpolar alkane, it is

expected to be soluble in

nonpolar solvents.[4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These are generalized protocols and may require optimization for specific laboratory

conditions.

Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes.
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Apparatus:

Thiele tube

Thermometer (0-200 °C)

Capillary tube (sealed at one end)

Small test tube

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of 5,5-Dimethylnonane (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is level

with the thermometer bulb.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density
Apparatus:
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Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately determined

using an analytical balance.

The pycnometer is filled with 5,5-Dimethylnonane, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is placed in a constant temperature water bath (e.g., 20 °C) to allow

the liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried, and its total mass is measured.

The mass of the 5,5-Dimethylnonane is calculated by subtracting the mass of the empty

pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility (Qualitative)
Apparatus:

Small test tubes

Vortex mixer

Droppers

Procedure:

Place approximately 1 mL of the solvent (e.g., water, hexane) into a small test tube.
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Add a few drops of 5,5-Dimethylnonane to the test tube.

Vortex the mixture for 30 seconds.

Allow the mixture to stand and observe.

If a single, clear phase is observed, the compound is soluble. If two distinct layers form or

the mixture is cloudy, the compound is insoluble or sparingly soluble.

Visualizations

Sample Preparation

Boiling Point Determination Density Measurement Solubility Test

Obtain pure 5,5-Dimethylnonane

Place sample in test tube with inverted capillary Weigh empty pycnometer Add sample to solvent

Heat in Thiele tube

Observe steady stream of bubbles

Cool and record temperature at liquid entry

Boiling Point

Fill with sample and equilibrate temperature

Weigh filled pycnometer

Calculate mass and divide by volume

Density

Vortex mixture

Observe phases

Solubility (Soluble/Insoluble)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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